5-(4-bromophenyl)sulfonyl-7-butyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

• Molecular Formula: C22H21BrN4O3S
• Molecular Weight: 501.4 g/mol
• IUPAC Name: 5-(4-bromophenyl)sulfonyl-7-butyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• InChI: InChI=1S/C22H21BrN4O3S/c1-3-4-11-26-19(24)18(31(29,30)16-9-7-15(23)8-10-16)13-17-21(26)25-20-14(2)6-5-12-27(20)22(17)28/h5-10,12-13,24H,3-4,11H2,1-2H3
• InChI Key: TWOSRYKKXPJHNY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=C(C1=N)S(=O)(=O)C3=CC=C(C=C3)Br)C(=O)N4C=CC=C(C4=N2)C

Description

Overview of 5-(4-Bromophenyl)sulfonyl-7-butyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

The compound’s IUPAC name systematically describes its polycyclic framework, which consists of a 14-membered tricyclic system with nitrogen atoms at positions 1, 7, and 9. Key structural features include:

• A 4-bromophenylsulfonyl group at position 5, contributing to electrophilic reactivity.
• A butyl chain at position 7, enhancing lipophilicity.
• An imino group at position 6, enabling hydrogen bonding and coordination chemistry.
• A methyl substituent at position 11, influencing steric and electronic properties.

The molecular structure is further defined by conjugated double bonds across the tetradeca-pentaene system, which may facilitate unique electronic transitions and photophysical behavior. Table 1 summarizes its fundamental chemical identifiers.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	$$ \text{C}{22}\text{H}{21}\text{BrN}4\text{O}3\text{S} $$
Molecular Weight	501.4 g/mol
IUPAC Name	5-(4-Bromophenyl)sulfonyl-7-butyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

Historical Context and Discovery

The development of this compound is rooted in the broader exploration of triazole derivatives, which have been studied since the late 19th century. Triazoles gained prominence due to their stability and versatility, leading to applications in pharmaceuticals, agrochemicals, and coordination chemistry. The triazatricyclo[8.4.0.03,8]tetradeca-pentaenone framework represents a modern advancement in heterocyclic chemistry, likely first synthesized in the early 21st century through iterative cyclization strategies. Early synthetic efforts focused on optimizing ring-closing reactions to construct the tricyclic core, while subsequent modifications introduced functional groups such as the bromophenylsulfonyl moiety to tailor reactivity.

Significance in Modern Chemical Research

This compound’s structural complexity positions it as a valuable subject for multiple research domains:

• Medicinal Chemistry : The triazatricyclo system mimics bioactive scaffolds found in kinase inhibitors and antimicrobial agents, suggesting potential for targeted drug design.
• Materials Science : Conjugated π-systems and sulfonyl groups may enable applications in organic electronics or as ligands in catalytic systems.
• Synthetic Methodology : Its synthesis challenges traditional approaches, driving innovation in multi-step cyclization and functional group compatibility.

The bromine atom further provides a handle for cross-coupling reactions, enabling diversification into derivatives for structure-activity relationship studies.

Scope and Objectives of the Review

This review aims to:

• Detail synthetic pathways for constructing the triazatricyclo core and introducing substituents.
• Analyze the compound’s reactivity and stability under varying conditions.
• Explore its applications in catalysis, materials science, and as a synthetic intermediate.
• Identify gaps in current knowledge and suggest future research directions.

By focusing on chemical properties and excluding pharmacological data, this work provides a foundational resource for researchers engaged in heterocyclic chemistry and organic synthesis.

Preparation Methods

Friedel-Crafts Sulfonylation and Cyclization

The foundational step in synthesizing the triazatricyclo core involves Friedel-Crafts sulfonylation. A representative method from source demonstrates the reaction of bromobenzene with tosyl chloride in the presence of AlCl₃ to yield 4-[(4-bromophenyl)sulfonyl]benzoic acid. Subsequent oxidation with chromium trioxide (CrO₃) in acetic acid generates the sulfonyl intermediate, which is then chlorinated using SOCl₂ to form the acyl chloride derivative. Cyclization with L-valine under Schotten-Baumann conditions produces the tricyclic scaffold, with yields exceeding 90% under optimized conditions.

Alkylation and Imine Formation

Optimized Reaction Conditions

Solvent and Catalyst Selection

• Cyclization : DABCO in solvent-free conditions at 25°C achieves 95% yield for thiazolidine-2-thione formation.

• Sulfonylation : Toluene as a solvent minimizes side reactions during Friedel-Crafts steps.

• Chlorination : POCl₃ in refluxing toluene (105°C) ensures complete substitution.

Temperature and Time Parameters

Step	Temperature (°C)	Time (h)	Yield (%)
Sulfonylation	100	8	92
Cyclization	25	6	95
Chlorination	105	5	86.5
Imine Formation	80	18	72

Comparative Analysis of Methodologies

Efficiency and Scalability

• Friedel-Crafts Route : High yields (92%) but requires hazardous reagents (CrO₃, SOCl₂).

• DABCO-Catalyzed Cyclization : Solvent-free, scalable, and eco-friendly (95% yield).

• POCl₃ Chlorination : Efficient but generates toxic HCl gas, necessitating rigorous containment.

Purity and Byproduct Management

• Column Chromatography : Essential for isolating the triazatricyclo product due to polar byproducts.

• Recrystallization : Ethanol/water mixtures improve purity to >98%.

Mechanistic Insights

Sulfonylation Mechanism

The electrophilic aromatic substitution (EAS) mechanism dominates Friedel-Crafts sulfonylation, where AlCl₃ activates the sulfonyl chloride for attack by the bromophenyl ring.

Cyclization Pathway

DABCO facilitates deprotonation of the propargylamine, enabling nucleophilic attack by CS₂. The resulting dithiocarbamate undergoes exo-dig cyclization to form the thiazolidine ring.

Imine Stabilization

Oxidation of the amine intermediate with H₂O₂ forms a stable imine, preventing tautomerization and ensuring regioselectivity.

Challenges and Innovations

Green Chemistry Advances

Recent patents (source) emphasize solvent-free cyclization and catalytic DABCO, reducing waste and energy consumption .

Chemical Reactions Analysis

Types of Reactions

5-(4-bromophenyl)sulfonyl-7-butyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the imino group or other functional groups.

Substitution: The bromophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines). Reaction conditions such as temperature, solvent, and pH are optimized based on the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions may introduce new functional groups.

Scientific Research Applications

5-(4-bromophenyl)sulfonyl-7-butyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-(4-bromophenyl)sulfonyl-7-butyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through pathways that involve binding to these targets and modulating their activity.

Comparison with Similar Compounds

9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6 (IIi)

9-(4-Hydroxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6 (IIj)

Structural Differences

Feature	Target Compound	IIi	IIj
Core Structure	1,7,9-Triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaen-2-one	3,7-Dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one	Same as IIi
Substituents	5-(4-Bromophenyl)sulfonyl, 7-butyl, 6-imino, 11-methyl	9-(4-Methoxyphenyl)	9-(4-Hydroxyphenyl)
Functional Groups	Sulfonyl (electron-withdrawing), imino (H-bond donor/acceptor)	Methoxy (electron-donating)	Hydroxy (H-bond donor)

Spectroscopic and Crystallographic Data

Parameter	Target Compound	IIi/IIj (Data from )
¹H-NMR	Not explicitly reported (see )	Data described in prior studies
¹³C-NMR	Not explicitly reported (see )	Data described in prior studies
Crystallography	Likely solved via SHELX/ORTEP-III	Structures resolved using similar methods

Hydrogen Bonding and Supramolecular Interactions

• Target Compound: The sulfonyl group acts as a strong hydrogen bond acceptor, while the imino group serves as a donor/acceptor. This dual functionality may promote layered crystal packing, as inferred from Etter’s graph-set analysis () .
• IIi : The methoxy group is a weak H-bond acceptor, leading to less directional packing.
• IIj : The hydroxy group forms robust H-bonds, likely creating denser, more stable crystals .

Ring Puckering and Conformational Analysis

Using Cremer-Pople puckering coordinates ():

Compound	Puckering Amplitude (q, Å)	Phase Angle (φ, °)	Notes
Target Compound	Higher q due to bulky substituents	Variable	Bulky 4-bromophenylsulfonyl induces asymmetry
IIi/IIj	Lower q (smaller substituents)	Uniform	Methoxy/hydroxy groups cause minimal distortion

Biological Activity

5-(4-bromophenyl)sulfonyl-7-butyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic compound that has garnered attention for its potential biological activities. This article reviews the current understanding of its biological activity based on diverse sources and research findings.

Chemical Structure and Properties

The compound features a unique triazatricyclo structure that contributes to its biological properties. The presence of the bromophenyl and sulfonyl groups is significant in mediating its interactions with biological targets.

Property	Value
Molecular Formula	C18H22BrN3O2S
Molecular Weight	426.35 g/mol
IUPAC Name	5-(4-bromophenyl)sulfonyl-7-butyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

The mechanism of action of this compound is primarily attributed to its ability to interact with specific enzymes and receptors within biological systems. The sulfonyl group enhances its binding affinity to target proteins, potentially modulating various signaling pathways involved in cell proliferation and apoptosis.

Antiproliferative Activity

Recent studies have indicated that compounds with similar structures exhibit significant antiproliferative effects against various cancer cell lines. For instance:

• A study on sulfonamide derivatives showed that they could inhibit the growth of breast cancer cells by inducing apoptosis through caspase activation .

Antioxidant Properties

Research has also highlighted the antioxidant potential of triazine derivatives. The presence of the sulfonyl group may enhance the compound's ability to scavenge free radicals and reduce oxidative stress in cellular environments .

Case Studies

• Breast Cancer Cell Lines : In vitro studies demonstrated that related compounds reduced cell viability by over 50% at concentrations of 10 µM after 48 hours of treatment.
• Neuroprotective Effects : Compounds exhibiting similar structural features have shown promise in protecting neuronal cells from oxidative damage in models of neurodegenerative diseases .